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Compound of Interest

Compound Name: Polyglyceryl-2 Triisostearate

Polyglyceryl-2 Triisostearate: A Technical Guide
for Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core physicochemical properties of Polyglyceryl-2
Triisostearate, a versatile non-ionic surfactant, and its applications in research and
pharmaceutical formulations. This document provides a comprehensive overview of its
characteristics, experimental protocols for its evaluation, and its functional role as a critical
excipient.

Introduction to Polyglyceryl-2 Triisostearate

Polyglyceryl-2 Triisostearate is a diester of isostearic acid and diglycerine, belonging to the
broader class of polyglyceryl fatty acid esters.[1][2][3] It is a lipophilic surfactant widely utilized
in the cosmetic and pharmaceutical industries for its excellent emulsifying, dispersing, and
emollient properties.[4][5] Its vegetable-derived origin and favorable safety profile make it a
suitable candidate for various formulations.[6]

Physicochemical Properties

Polyglyceryl-2 Triisostearate is characterized by a unique combination of properties that
make it a valuable excipient in a range of applications. A summary of its key physicochemical
properties is presented in the table below.
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Property Value References

) Isooctadecanoic acid, triester
Chemical Name ] ] ] [51[7]
with oxybispropanediol

INCI Name Polyglyceryl-2 Triisostearate [6]
CAS Number 120486-24-0 [5][71[8]
Molecular Formula C60H11608 [1][5]
Molecular Weight ~965.56 g/mol [1]

Pale yellow to amber viscous
Appearance o o [5][9]
liquid or semi-solid

N Soluble in oils and organic
Solubility ) o [10][11]
solvents; dispersible in water

Approximately 4-4.7 (indicative
HLB Value o » [12]
of a water-in-oil emulsifier)

Emulsifier, surfactant,
Function emollient, dispersant, viscosity  [2][10][13]

modifier

Applications in Research and Drug Development

While extensively used in cosmetics, Polyglyceryl-2 Triisostearate is gaining attention in
pharmaceutical research, primarily as a functional excipient in various dosage forms.[4][7]

Emulsifying Agent for Topical Formulations

With its low HLB value, Polyglyceryl-2 Triisostearate is an effective water-in-oil (W/O)
emulsifier.[9] This property is particularly beneficial for topical drug delivery systems where W/O
emulsions can enhance skin hydration and potentially improve the penetration of active
pharmaceutical ingredients (APIs).[2]

Solubilizer for Poorly Water-Soluble Drugs

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.atamanchemicals.com/polyglyceryl-2-triisostearate_u32302/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7963584.htm
https://www.qzebright.com/polyglyceryl-2-triisostearate/
https://www.atamanchemicals.com/polyglyceryl-2-triisostearate_u32302/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7963584.htm
https://www.bocsci.com/polyglyceryl-2-triisostearate-cas-120486-24-0-item-9267.html
https://pubchem.ncbi.nlm.nih.gov/compound/Neorex-pgis
https://www.atamanchemicals.com/polyglyceryl-2-triisostearate_u32302/
https://pubchem.ncbi.nlm.nih.gov/compound/Neorex-pgis
https://www.atamanchemicals.com/polyglyceryl-2-triisostearate_u32302/
https://www.atamanchemicals.com/polyglyceryl-2-triisostearate_u35508/
https://www.aogubio.com/wholesale-prices-polyglyceryl-2-triisostearate-cas-120486-24-0-cosmetic-raw-materials-product/
https://www.specialchem.com/cosmetics/inci-ingredients/polyglyceryl-2-triisostearate
https://www.nikoochem.com/polyglyceryl-2-triisostearate-premium-plant-derived-emulsifier-texture-enhancer.html
https://www.lesielle.com/int/en/polyglyceryl-2-tri-isostearat-in-skincare-what-is-inci-1329
https://www.aogubio.com/wholesale-prices-polyglyceryl-2-triisostearate-cas-120486-24-0-cosmetic-raw-materials-product/
https://ci.guide/organic-compounds/polyglyceryl-2-triisostearate
https://www.benchchem.com/product/b044119?utm_src=pdf-body
https://www.unilongmaterial.com/polyglycery-2-triisostearate-cas-120486-24-0-product/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7963584.htm
https://www.benchchem.com/product/b044119?utm_src=pdf-body
https://www.atamanchemicals.com/polyglyceryl-2-triisostearate_u35508/
https://www.lesielle.com/int/en/polyglyceryl-2-tri-isostearat-in-skincare-what-is-inci-1329
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Polyglyceryl-2 Triisostearate can act as a solubilizing agent for lipophilic drugs, thereby
improving their dissolution and potentially enhancing oral bioavailability.[4][14] Its ability to form
stable emulsions can help maintain the drug in a solubilized state within the gastrointestinal
tract.

Dispersant for Solid Particles

In formulations containing suspended solid particles, such as in oral suspensions or some
topical preparations, Polyglyceryl-2 Triisostearate can function as an effective dispersing
agent, preventing particle agglomeration and ensuring content uniformity.[7]

Experimental Protocols for Characterization

The following sections detail key experimental methodologies for characterizing formulations
containing Polyglyceryl-2 Triisostearate.

Viscosity Measurement of Formulations

The viscosity of a formulation is a critical parameter affecting its stability, spreadability, and
release characteristics. Rotational viscometers are commonly used for this purpose.

Methodology: Rotational Viscometry

o Sample Preparation: The formulation is carefully loaded onto the plate of the rotational
viscometer, ensuring no air bubbles are trapped.

e Instrument Setup: A suitable geometry (e.g., cone-plate or parallel-plate) is selected based
on the sample's viscosity and nature. The temperature is controlled using a Peltier system.

o Measurement: The shear rate is progressively increased, and the corresponding shear
stress is measured to determine the viscosity. For non-Newtonian fluids, a flow curve
(viscosity vs. shear rate) is generated.

» Data Analysis: The rheological behavior (Newtonian, shear-thinning, or shear-thickening) of
the formulation is determined from the flow curve.
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Viscosity Measurement Workflow Particle Size Analysis (DLS) Workflow

Sample Preparation Sample Dilution
Load sample Load sample
Instrument Setup Instrument Setup
Select geometry & control temperdture Set parameters
Measurement Light Scattering Measurement
Generate flow curve Generate autocorrelation fungtion

Data Analysis Data Analysis

Emulsion Stability Testing Workflow

Sample Storage Stress Testing
(Varied Conditions) (Freeze-Thaw, Centrifugation)

N/

Periodic Evaluation
(Appearance, Viscosity, Particle Size)

l

Stability Assessment
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Mechanism of Emulsion Stabilization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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